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Compound of Interest

Compound Name: N-butyldodecan-1-amine

Cat. No.: B15380497

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

N-butyldodecan-1-amine, a secondary amine with the CAS number 22014-95-5, presents a
unique procurement challenge for the scientific community. While its availability is confirmed
through specialized chemical suppliers, comprehensive technical data and established
experimental protocols are not readily accessible. This guide provides a thorough overview of
available supplier information, purchasing considerations, and a logical workflow for its
incorporation into research and development, addressing the current information gap.

Supplier Landscape and Purchasing Parameters

The primary identifiable supplier for research quantities of N-butyldodecan-1-amine is Sigma-
Aldrich.[1] However, it is crucial for researchers to note that the product is offered as part of a
collection of rare chemicals, and the supplier explicitly states that they do not provide analytical
data. This places the onus of identity and purity confirmation squarely on the end-user.

When planning the acquisition of N-butyldodecan-1-amine, researchers should consider the
following:

o Purity Specification: The purity of the compound is a critical factor that can significantly
impact experimental outcomes. Given the lack of readily available analytical data from the
primary supplier, independent verification of purity through techniques such as NMR
spectroscopy or mass spectrometry is highly recommended upon receipt.
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e Quantity Requirements: Assess the required quantity for the entire experimental plan to
avoid batch-to-batch variability. Bulk inquiries should be made to ascertain availability and
potential for custom synthesis if larger quantities are needed.

o Safety and Handling: As with all amine compounds, proper safety precautions are
paramount. A comprehensive Safety Data Sheet (SDS) should be requested from the
supplier. In the absence of a specific SDS for N-butyldodecan-1-amine, researchers should
handle the compound with the precautions outlined for similar long-chain alkylamines,
including the use of personal protective equipment (PPE) such as gloves, safety glasses,
and a lab coat, and working in a well-ventilated area.

Table 1: Supplier Information for N-butyldodecan-1-amine

Supplier Product Name  CAS Number Formula Notes

Analytical data
not provided by
the supplier.
) ) N-butyl-N- Buyer is
Sigma-Aldrich ) 22014-95-5 C16H35N )
dodecylamine responsible for
confirming
identity and

purity.[1]

Physicochemical Properties and Technical Data

Detailed physicochemical data for N-butyldodecan-1-amine is sparse in publicly accessible
databases. For reference and as a starting point for experimental design, the properties of the
parent primary amines, n-butylamine and dodecan-1-amine, are summarized below.
Researchers should anticipate that N-butyldodecan-1-amine will exhibit properties
intermediate to or influenced by both the butyl and dodecyl chains.

Table 2: Physicochemical Data of Related Primary Amines
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Property n-Butylamine Dodecan-1-amine
CAS Number 109-73-9 124-22-1]2][3]
Molecular Formula C4H11N[4] C12H27N][2][3]
Molecular Weight 73.14 g/mol [4] 185.35 g/mol [2][3]
Boiling Point 77-79 °C[4] 247-249 °C

Melting Point -49 °C[4] 28-32 °C

Density 0.74 g/mL[4] 0.803 g/mL
Solubility Miscible in water Insoluble in water

Experimental Considerations and a Proposed
Workflow

Given the limited information, a structured and cautious approach is necessary when
incorporating N-butyldodecan-1-amine into experimental work. The following logical workflow
is proposed for researchers.

Procurement & Verification
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’—D{ Receipt of Compound }—» (NMR, MS, etc.) ‘ + Experimental Protocol

Supplier Identification Solubility Testing Stabilty Assessment
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Caption: Proposed workflow for the procurement and experimental integration of N-
butyldodecan-1-amine.
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Potential Applications in Research and Drug
Development

While specific documented applications of N-butyldodecan-1-amine are not prevalent in the
literature, its structure as a secondary amine with a long alkyl chain suggests potential utility in
several areas of research and drug development:

o Drug Delivery: The lipophilic dodecyl chain could facilitate the formulation of lipid-based drug
delivery systems, such as liposomes or solid lipid nanoparticles, potentially enhancing the
solubility and bioavailability of poorly water-soluble drug candidates.

 lon-Pairing Agent: In chromatography, it could serve as an ion-pairing agent for the
separation of acidic compounds.

» Synthetic Intermediate: It can be a building block in the synthesis of more complex
molecules, including quaternary ammonium compounds with potential antimicrobial or

surfactant properties.

The synthesis of N-butyldodecan-1-amine would likely involve the reaction of dodecan-1-
amine with a butylating agent, such as butyl bromide or butanal via reductive amination. A
generalized synthetic pathway is illustrated below.

Butyl Bromide

Base bt Dodecan-1-amine

Click to download full resolution via product page

N-butyldodecan-1-amine

Caption: A potential synthetic route to N-butyldodecan-1-amine via N-alkylation.

In conclusion, while the procurement of N-butyldodecan-1-amine requires a greater degree of
due diligence from the researcher compared to more well-characterized reagents, its potential
utility in various scientific domains makes it a compound of interest. By following a careful
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workflow of verification and characterization, scientists can confidently integrate this molecule
into their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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